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Get Quote

The table below summarizes the acute toxicity data for prothioconazole and its metabolite,

prothioconazole-desthio (PTCd). Effective Concentration (EC₅₀) is the concentration that causes an effect in

50% of the test population, while Lethal Concentration (LC₅₀) is the concentration that is lethal to 50%.

Organism Compound
Toxicity
End Point

Value
(mg·L⁻¹)

Time Notes Source

Daphnia magna
(Water Flea)

PTC

(Racemate)

EC₅₀ 2.82 48 h [1]

PTC

(Racemate)

EC₅₀ 2.68 - Acute toxicity [2]

R-(-)-PTC EC₅₀ ~2.2x higher

than S-(+)-
PTC

48 h Higher toxicity

than S-(+)-PTC

[3]

S-(+)-PTC EC₅₀ ~2.2x lower
than R-(-)-

PTC

48 h Lower toxicity
than R-(-)-PTC

[3]

PTCd

(Metabolite)

EC₅₀ 5.19 48 h Less toxic than

parent PTC

[1]
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Organism Compound
Toxicity
End Point

Value
(mg·L⁻¹)

Time Notes Source

Scenedesmus
obliquus (Green
Alga)

R-(-)-PTC EC₅₀ 16.53 72 h Lowest toxicity

enantiomer

[4] [5]

PTC
(Racemate)

EC₅₀ 8.15 72 h [4] [5]

S-(+)-PTC EC₅₀ 7.85 72 h Highest toxicity
enantiomer

[4] [5]

Chlorella
pyrenoidosa
(Green Alga)

PTC
(Racemate)

EC₅₀ 9.33 - Acute toxicity [3] [2]

Lemna minor L.
(Duckweed)

PTC

(Racemate)

EC₅₀ 1.85 - Acute toxicity [3] [2]

Zebrafish Embryos PTC

(Racemate)

LC₅₀ 1.70 96 h [4] [5]

Key comparisons from the data:

For *Daphnia magna*, the parent PTC is more toxic than its primary metabolite, PTCd. Among
enantiomers, the R-(-)-PTC form is more toxic than the S-(+)-PTC form [1] [3].

For Microalgae (like Scenedesmus obliquus), the order of toxicity is reversed: S-(+)-PTC is the most
toxic form, followed closely by the racemic mixture (common commercial form), while R-(-)-PTC is

significantly less toxic [4] [5].
The metabolite prothioconazole-desthio (PTCd) is also toxic to Daphnia magna and has been

flagged as posing a high long-term risk to aquatic organisms [1] [6].

Overview of Key Experimental Protocols

The toxicity data is generated through standardized laboratory bioassays. Here are the typical methodologies

for the key organisms cited.
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Start Test Preparation

Daphnia magna
(< 24h old neonates)

Microalgae
(e.g., Scenedesmus obliquus)

(Axenic culture in exponential growth)

Prepare Test Solutions

Exposure Period

Observe Immobilization
(No movement within 15s

after gentle agitation)

Sample and Measure
Cell Counting (hemocytometer/

flow cytometry)
Chlorophyll content

Calculate EC₅₀

Click to download full resolution via product page

Key Experimental Conditions:

Parameter Daphnia magna Acute Test Algal Growth Inhibition Test

Test
Organism

Neonates (< 24 hours old) Algae in exponential growth phase (e.g.,

Scenedesmus obliquus, Chlorella pyrenoidosa)
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Parameter Daphnia magna Acute Test Algal Growth Inhibition Test

Test System Static non-renewal or semi-static
renewal

Continuous illumination, shaken periodically

Duration 48 hours 72 hours (sometimes 96 hours)

Endpoint Immobilization (lack of

movement)

Growth inhibition (based on cell count or

biomass)

Control Clean, uncontaminated medium Clean, uncontaminated medium

Temperature 20 ± 1 °C Varies by species (e.g., 23 ± 1 °C)

Lighting Typically 16h light:8h dark cycle Continuous cool white light

Replicates Minimum of 4-5 replicates per
concentration

Typically 3 replicates per concentration

Data
Analysis

EC₅₀ calculated using probit
analysis or logistic regression

EC₅₀ calculated based on growth rate inhibition

Key Insights for Comparison

Enantioselectivity is Critical: The R-(-)-enantiomer is more effective against target fungi but shows
lower toxicity to most non-target aquatic organisms except for Daphnia magna [3]. This suggests that

using purified R-(-)-PTC could improve the environmental profile.
Metabolite Toxicity is a Significant Concern: The primary metabolite, PTCd, is persistent in the

environment and exhibits a high long-term risk to aquatic life [1] [6]. Risk assessments must
account for this transformation product.

Chronic Effects at Low Concentrations: PTC can adversely affect the growth and reproduction of
*Daphnia magna* at concentrations far below the acute EC₅₀, indicating high acute-to-chronic toxicity

ratios [1].
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chlorella]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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